Cas no 4606-10-4 (Acetic acid, diazo-, 2-propenyl ester)

• Product name: Acetic acid, diazo-, 2-propenyl ester
• CAS No: 4606-10-4
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• CID: 1517478
• PubChem ID: 54313981

Acetic acid, diazo-, 2-propenyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, diazo-, 2-propenyl ester
• allyl diazoacetate
• 4606-10-4
• DTXSID00710511
• 2-Diazonio-1-[(prop-2-en-1-yl)oxy]ethen-1-olate

• Inchi： InChI=1S/C5H6N2O2/c1-2-3-9-5(8)4-7-6/h2,4H,1,3H2
• InChI Key： SMVXVFLNCNOHHE-UHFFFAOYSA-N
• SMILES： C=CCOC(=O)C=[N+]=[N-]

Computed Properties

• Exact Mass: 126.04298
• Monoisotopic Mass: 126.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 60.4A^2
• XLogP3: 1

Experimental Properties

• PSA: 62.7